Cas no 1250791-57-1 (2-(2,2,2-trifluoroethoxy)ethane-1-sulfonamide)

• Product Name: 2-(2,2,2-trifluoroethoxy)ethane-1-sulfonamide
• CAS No: 1250791-57-1
• MF: C₄H₈F₃NO₃S
• MW: 207.171430587769
• CID: 5216612
• PubChem ID: 61490505
• Update Time: 2025-06-08

2-(2,2,2-trifluoroethoxy)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,2,2-trifluoroethoxy)ethanesulfonamide
• 2-(2,2,2-Trifluoroethoxy)ethane-1-sulfonamide
• Ethanesulfonamide, 2-(2,2,2-trifluoroethoxy)-
• 2-(2,2,2-trifluoroethoxy)ethane-1-sulfonamide

• Inchi： 1S/C4H8F3NO3S/c5-4(6,7)3-11-1-2-12(8,9)10/h1-3H2,(H2,8,9,10)
• SMILES： S(CCOCC(F)(F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 217
• XLogP3: -0.1
• Topological Polar Surface Area: 77.8

Additional information on 2-(2,2,2-trifluoroethoxy)ethane-1-sulfonamide

Introduction to 2-(2,2,2-trifluoroethoxy)ethane-1-sulfonamide (CAS No. 1250791-57-1)

2-(2,2,2-trifluoroethoxy)ethane-1-sulfonamide, with the CAS number 1250791-57-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a trifluoroethoxy group and a sulfonamide moiety. These structural features contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs for treating diseases such as cancer, neurodegenerative disorders, and infectious diseases.

The chemical formula of 2-(2,2,2-trifluoroethoxy)ethane-1-sulfonamide is C₆H₈F₃N₃O₃S. The presence of the trifluoroethoxy group imparts unique physicochemical properties to the molecule, such as enhanced lipophilicity and metabolic stability. These properties are crucial for improving the pharmacokinetic profile of drug candidates, making them more suitable for in vivo applications.

In recent years, extensive research has been conducted to explore the biological activities and potential therapeutic applications of 2-(2,2,2-trifluoroethoxy)ethane-1-sulfonamide. Studies have shown that this compound exhibits potent inhibitory effects on specific enzymes and receptors involved in various disease pathways. For instance, it has been reported to inhibit the activity of carbonic anhydrase enzymes, which are implicated in conditions such as glaucoma and epilepsy. Additionally, preliminary studies have indicated that 2-(2,2,2-trifluoroethoxy)ethane-1-sulfonamide may have antitumor properties by modulating signaling pathways associated with cell proliferation and apoptosis.

The synthesis of 2-(2,2,2-trifluoroethoxy)ethane-1-sulfonamide involves a series of well-defined chemical reactions. Typically, the synthesis begins with the reaction of 2-fluoroethyl triflate with ethanolamine to form the intermediate trifluoroethoxyethylamine. This intermediate is then reacted with sulfonyl chloride to produce the final product. The synthetic route is highly reproducible and can be scaled up for industrial production.

In terms of its pharmacological profile, 2-(2,2,2-trifluoroethoxy)ethane-1-sulfonamide has demonstrated favorable properties such as high solubility in both aqueous and organic solvents. This characteristic facilitates its use in various formulations, including oral and injectable dosage forms. Moreover, its low toxicity and high selectivity make it an attractive candidate for further preclinical and clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 2-(2,2,2-trifluoroethoxy)ethane-1-sulfonamide in treating specific medical conditions. Early results from phase I trials have shown promising outcomes in terms of tolerability and pharmacokinetic behavior. These findings have paved the way for more advanced clinical studies to explore its therapeutic potential in larger patient populations.

Beyond its direct therapeutic applications, 2-(2,2,2-trifluoroethoxy)ethane-1-sulfonamide has also been investigated as a tool compound in biochemical research. Its ability to selectively modulate specific biological targets makes it a valuable reagent for studying enzyme kinetics and receptor-ligand interactions. This utility extends its relevance beyond pharmaceutical development into broader scientific investigations.

In conclusion, 2-(2,2,2-trifluoroethoxy)ethane-1-sulfonamide (CAS No. 1250791-57-1) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties position it as a candidate for further development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, underscoring its significance in advancing healthcare solutions.